Cas no 1562-94-3 (4,4'-Azoxydianisole)

• Product Name: 4,4'-Azoxydianisole
• CAS No: 1562-94-3
• MF: C₁₄H₁₄N₂O₃
• MW: 258.272563457489
• MDL: MFCD00008400
• CID: 140017
• PubChem ID: 87562149
• Update Time: 2025-04-19

4,4'-Azoxydianisole Chemical and Physical Properties

Names and Identifiers

• 4,4'-Azoxyanisole
• 4,4'-Azoxydianisole
• 4.4'-Azoxyanisole
• Diazene,1,2-bis(4-methoxyphenyl)-, 1-oxide
• 4,4′-Azoxyanisole
• 4,4'-Dimethoxyazoxybenzene
• Bis(4-methoxyphenyl)diazene oxide
• NSC 7959
• p,p'-Azoxyanisole
• p,p'-Azoxydianisole
• p,p'-Dimethoxyazoxybenzene
• p-Azoxyanisole
• p-Azoxydianisole
• PAA (liquid crystal)
• 4,4-azoxyanisole
• Azoxybenzene, 4,4'-dimethoxy-
• Diazene, bis(4-methoxyphenyl)-, 1-oxide
• ARL9G43P7E
• MLS002638035
• 4XSB9A1I17
• Diazene, 1,2-bis(4-methoxyphenyl)-, 1-oxide
• 4G08S4XUIX
• Diazene, bis[4
• (4-methoxyphenyl)-(4-methoxyphenyl)imino-oxidoazanium
• DTXSID5024554
• EINECS 216-348-3
• 1562-94-3
• 2-16-00-00326 (Beilstein Handbook Reference)
• 51437-65-1
• MFCD00008400
• 4-methoxy-N-[(4-methoxyphenyl)imino]benzen-1-imine oxide
• AI3-52539
• (Z)-4,4'-dimethoxyazoxybenzene
• NSC7959
• CAS-1562-94-3
• CCRIS 5964
• Diazene, bis(4-methoxyphenyl)-, 1-oxide, (E)-
• Diazene, bis(4-methoxyphenyl)-, 1-oxide, (1Z)-
• TRANS-4,4'-DIMETHOXYAZOXYBENZENE
• AS-65810
• 4,4'-Dimethoxyazoxybenzene, (E)-
• Diazene, bis(4-methoxyphenyl)-, 1-oxide, (1E)-
• UNII-4XSB9A1I17
• (1Z)-BIS(4-METHOXYPHENYL)DIAZEN-1-IUM-1-OLATE
• 1-methoxy-4-[(E)-(4-methoxyphenyl)-NNO-azoxy]benzene
• FT-0633669
• UNII-4G08S4XUIX
• NCGC00091863-02
• CHEMBL1978175
• NSC-7959
• SCHEMBL16411216
• AKOS030239772
• (Z)-1,2-bis(4-methoxyphenyl)diazene oxide
• D88277
• 21650-70-4
• BRN 0752723
• Anisole, 4,4'-azoxydi-
• CBDivE_014129
• HMS3078F21
• SMR001547533
• NCGC00091863-03
• cis-4,4'-Dimethoxyazoxybenzene
• Q27274080
• (E)-4,4'-dimethoxyazoxybenzene
• DIAZENE, BIS(4-METHOXYPHENYL)-, 1-OXIDE, (Z)-
• CHEMBL1457966
• DTXCID504554
• 4,4'-DIMETHOXYAZOXYBENZENE, (Z)-
• NCGC00091863-01
• Q3363052
• Azoxybenzene,4'-dimethoxy-
• A0554
• SCHEMBL9436825
• UNII-ARL9G43P7E
• 4,4/'-AZOXYANISOLE
• Tox21_201162
• NCI60_033663
• 4,4'-Azoxyanisole, 98%
• NSC-694092
• CHEMBL1731369
• AKOS004908273
• NCGC00258714-01
• NS00025073
• 4,4''-Azoxyanisole
• DB-043309
• 1-methoxy-4-[(Z)-(4-methoxyphenyl)-NNO-azoxy]benzene
• STK786552

• MDL： MFCD00008400
• Inchi： 1S/C14H14N2O3/c1-18-13-7-3-11(4-8-13)15-16(17)12-5-9-14(19-2)10-6-12/h3-10H,1-2H3/b16-15-
• InChI Key： KAEZRSFWWCTVNP-NXVVXOECSA-N
• SMILES： O(C)C1C=CC(=CC=1)/[N+](=N/C1C=CC(=CC=1)OC)/[O-]
• BRN： 0752723

Computed Properties

• Exact Mass: 258.10000
• Monoisotopic Mass: 258.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 59.6

Experimental Properties

• Color/Form: It is yellow needle like crystal with anisotropic phenomenon. It melts into a turbid liquid at 118 ℃. It is clear when it is heated to 135 ℃ and will be turbid again after cooling
• Density: 1.14
• Melting Point: 117-119 °C (lit.)
• Boiling Point: 401.53°C (rough estimate)
• Flash Point: 206.6°C
• Refractive Index: 1.6419 (estimate)
• PSA: 59.57000
• LogP: 4.15270
• Solubility: Not determined

4,4'-Azoxydianisole Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-11
• Safety Instruction： S36/37/39-S26-S22-S16-S24/25
• RTECS：HM2966500
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R11
• Safety Term：S24/25
• Storage Condition：-20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines